Cas no 1251578-83-2 (4-4-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl-N-(2-oxo-2H-chromen-3-yl)butanamide)

• Product Name: 4-4-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl-N-(2-oxo-2H-chromen-3-yl)butanamide
• CAS No: 1251578-83-2
• MF: C₂₅H₂₃N₃O₅
• MW: 445.467226266861
• CID: 6377449
• PubChem ID: 49677695
• Update Time: 2025-10-30

4-4-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl-N-(2-oxo-2H-chromen-3-yl)butanamide Chemical and Physical Properties

Names and Identifiers

• 4-4-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl-N-(2-oxo-2H-chromen-3-yl)butanamide
• 4-[4-(4-ethoxyphenyl)-6-oxopyrimidin-1-yl]-N-(2-oxochromen-3-yl)butanamide
• 1(6H)-Pyrimidinebutanamide, 4-(4-ethoxyphenyl)-6-oxo-N-(2-oxo-2H-1-benzopyran-3-yl)-
• VU0528129-1
• 4-[4-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-(2-oxo-2H-chromen-3-yl)butanamide
• AKOS024527506
• 1251578-83-2
• F5912-0896
• 4-(4-(4-ethoxyphenyl)-6-oxopyrimidin-1(6H)-yl)-N-(2-oxo-2H-chromen-3-yl)butanamide

• Inchi： 1S/C25H23N3O5/c1-2-32-19-11-9-17(10-12-19)20-15-24(30)28(16-26-20)13-5-8-23(29)27-21-14-18-6-3-4-7-22(18)33-25(21)31/h3-4,6-7,9-12,14-16H,2,5,8,13H2,1H3,(H,27,29)
• InChI Key： SEDOUVLQUQXRAR-UHFFFAOYSA-N
• SMILES： C1N(CCCC(NC2=CC3=CC=CC=C3OC2=O)=O)C(=O)C=C(C2=CC=C(OCC)C=C2)N=1

Computed Properties

• Exact Mass: 445.16377084g/mol
• Monoisotopic Mass: 445.16377084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 841
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 97.3Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• pka: 12.33±0.20(Predicted)

Additional information on 4-4-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl-N-(2-oxo-2H-chromen-3-yl)butanamide

Exploring the Potential of 4-(4-Ethoxyphenyl)-6-Oxo-1,6-Dihydropyrimidin-1-Yl-N-(2-Oxo-2H-Chromen-3-Yl)Butanamide (CAS No. 1251578-83-2)

The compound 4-(4-Ethoxyphenyl)-6-Oxo-1,6-Dihydropyrimidin-1-Yl-N-(2-Oxo-2H-Chromen-3-Yl)Butanamide with CAS No. 1251578-83-2 has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural features and potential biological activities. This compound belongs to the class of dihydropyrimidinones, which are known for their diverse applications in drug discovery and development.

Recent studies have highlighted the importance of dihydropyrimidinones as scaffolds for developing bioactive molecules. The presence of the ethoxyphenyl group in this compound introduces additional electronic and steric effects, which can influence its interactions with biological targets. Furthermore, the chromene moiety within its structure is known to exhibit significant antioxidant and anti-inflammatory properties, making this compound a promising candidate for various therapeutic applications.

One of the key aspects of this compound is its ability to act as a modulator of cellular signaling pathways. Research has shown that it can interact with key enzymes and receptors involved in processes such as inflammation, oxidative stress, and apoptosis. For instance, studies have demonstrated its potential as an anti-inflammatory agent, particularly in models of chronic inflammation where it exhibits potent inhibitory effects on pro-inflammatory cytokines.

The synthesis of CAS No. 1251578-83-2 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of transition metal catalysts has significantly improved the yield and purity of this compound, making it more accessible for large-scale studies. Additionally, recent advancements in green chemistry have enabled the development of environmentally friendly synthesis routes for this compound, reducing its ecological footprint.

In terms of pharmacokinetics, this compound has shown favorable absorption profiles in preclinical models. Its ability to cross biological membranes efficiently suggests that it could be developed into an orally bioavailable drug. However, further studies are required to fully understand its pharmacokinetic properties and optimize its bioavailability for clinical use.

Another area where this compound has shown promise is in the field of neuroprotection. Preclinical studies have indicated that it can protect neurons from oxidative stress-induced damage, making it a potential candidate for treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Its ability to modulate key pathways involved in neuronal survival further underscores its therapeutic potential.

Moreover, the chromene moiety within this compound contributes to its photostability, which is a critical factor for compounds intended for use in photodynamic therapy or imaging applications. This property makes it a versatile molecule with applications not only in drug discovery but also in diagnostic imaging.

In conclusion, 4-(4-Ethoxyphenyl)-6-Oxo-1,6-Dihydropyrimidin-1-Yl-N-(2-Oxo-2H-Chromen-3-Yl)Butanamide (CAS No. 1251578-83) represents a valuable addition to the arsenal of bioactive compounds available for therapeutic development. With ongoing research focusing on optimizing its pharmacokinetic properties and exploring its therapeutic potential, this compound holds great promise for addressing unmet medical needs in various disease areas.